Cas no 61666-64-6 (Propanal, 2-(4-methyl-5-oxo-3-cyclohexen-1-ylidene)-)

• Product Name: Propanal, 2-(4-methyl-5-oxo-3-cyclohexen-1-ylidene)-
• CAS No: 61666-64-6
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 470852
• PubChem ID: 71393614
• Update Time: 2025-04-19

Propanal, 2-(4-methyl-5-oxo-3-cyclohexen-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-(4-methyl-5-oxo-3-cyclohexen-1-ylidene)-
• 2-(4-methyl-5-oxocyclohex-3-en-1-ylidene)propanal
• 61666-64-6
• DTXSID00815373

• Inchi： 1S/C10H12O2/c1-7-3-4-9(5-10(7)12)8(2)6-11/h3,6H,4-5H2,1-2H3
• InChI Key： PZJCNFDGLWFOPY-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CCC(=C(C=O)C)C1

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14